Cas no 1805556-89-1 (3-Bromo-5-fluoro-4-nitrobenzaldehyde)

• Product Name: 3-Bromo-5-fluoro-4-nitrobenzaldehyde
• CAS No: 1805556-89-1
• MF: C₇H₃BrFNO₃
• MW: 248.006024599075
• CID: 4727766
• Update Time: 2025-07-18

3-Bromo-5-fluoro-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-nitrobenzaldehyde
• FCH2480369
• AX8260689

• Inchi： 1S/C7H3BrFNO3/c8-5-1-4(3-11)2-6(9)7(5)10(12)13/h1-3H
• InChI Key： WVACBERNMUBJAD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-5-fluoro-4-nitrobenzaldehyde

Professional Introduction to 3-Bromo-5-fluoro-4-nitrobenzaldehyde (CAS No. 1805556-89-1)

3-Bromo-5-fluoro-4-nitrobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805556-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications. This aromatic aldehyde derivative combines a bromine substituent at the 3-position, a fluorine atom at the 5-position, and a nitro group at the 4-position on a benzene ring, which collectively contribute to its unique reactivity and utility in synthetic chemistry.

The structural motif of 3-bromo-5-fluoro-4-nitrobenzaldehyde makes it an intriguing intermediate for the development of novel bioactive molecules. The presence of both bromine and fluorine atoms enhances its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the aldehyde functionality at the 1-position allows for further derivatization via condensation reactions, Schiff base formations, or oxidation pathways, broadening its synthetic utility.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic aldehydes. The nitro group in 3-bromo-5-fluoro-4-nitrobenzaldehyde not only serves as a handle for further functionalization but also imparts electronic properties that can modulate biological activity. Studies have demonstrated that nitroaromatic compounds often exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The combination of bromine and fluorine substituents may further enhance these effects by influencing enzyme binding affinities or metabolic stability.

One of the most compelling applications of 3-bromo-5-fluoro-4-nitrobenzaldehyde lies in its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them prime targets for therapeutic intervention. The structural features of this compound allow for precise tuning of binding interactions with kinase active sites through structural modifications. For instance, recent research has highlighted the use of halogenated aromatic aldehydes in designing inhibitors targeting tyrosine kinases, which play a pivotal role in cancer progression. The bromine and fluorine atoms can serve as hydrogen bond donors or acceptors, improving binding affinity and selectivity.

Moreover, the fluorine atom at the 5-position is particularly noteworthy due to its ability to enhance metabolic stability and bioavailability of drug candidates—a phenomenon known as "fluorine effect." This property has been extensively leveraged in medicinal chemistry to optimize pharmacokinetic profiles. In particular, 3-bromo-5-fluoro-4-nitrobenzaldehyde has been utilized in the synthesis of fluorinated heterocycles, which are known to exhibit improved pharmacological properties compared to their non-fluorinated counterparts.

The nitro group present in 3-bromo-5-fluoro-4-nitrobenzaldehyde also offers opportunities for further chemical transformation. Reduction of the nitro group to an amine can yield a compound with enhanced solubility and reduced toxicity, making it suitable for oral or parenteral administration. This transformation is particularly relevant in drug development, where physicochemical properties such as solubility and permeability are critical determinants of clinical efficacy.

Recent advances in computational chemistry have further facilitated the exploration of 3-bromo-5-fluoro-4-nitrobenzaldehyde's potential applications. Molecular modeling studies have predicted that this compound may interact with specific protein targets through hydrophobic interactions and π-stacking effects. These insights have guided experimental efforts toward designing more potent and selective inhibitors. Additionally, virtual screening techniques have been employed to identify novel derivatives of 3-bromo-5-fluoro-4-nitrobenzaldehyde with enhanced biological activity.

In conclusion, 3-bromo-5-fluoro-4-nitrobenzaldehyde (CAS No. 1805556-89-1) represents a valuable building block in synthetic organic chemistry with significant implications for drug discovery and development. Its unique structural features—comprising bromine, fluorine, and nitro substituents—make it an ideal candidate for generating structurally diverse libraries of bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 3-bromo-5-fluoro-4-nitrobenzaldehyde will undoubtedly play a crucial role in shaping the future of medicinal chemistry.